Cas no 31124-39-7 (Butane,1-(propylsulfonyl)-)

• Product Name: Butane,1-(propylsulfonyl)-
• CAS No: 31124-39-7
• MF: C₇H₁₆O₂S
• MW: 164.265741348267
• CID: 298453
• PubChem ID: 537258
• Update Time: 2025-04-19

Butane,1-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Butane,1-(propylsulfonyl)-
• Butyl propyl sulfone
• Sulfone,butyl propyl (8CI)
• SCHEMBL1419242
• Sulfone, butyl propyl
• 1-(Propylsulfonyl)butane #
• ZISIYXSNWSSCRY-UHFFFAOYSA-N
• Sulfone,butyl propyl
• 31124-39-7

• Inchi： 1S/C7H16O2S/c1-3-5-7-10(8,9)6-4-2/h3-7H2,1-2H3
• InChI Key： ZISIYXSNWSSCRY-UHFFFAOYSA-N
• SMILES： S(CCC)(CCCC)(=O)=O

Computed Properties

• Exact Mass: 164.08718
• Monoisotopic Mass: 164.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14